Cas no 303126-91-2 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylbenzamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylbenzamide
• CAS No: 303126-91-2
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• CID: 5855357
• PubChem ID: 747938
• Update Time: 2023-11-21

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-methylthiazol-2-yl)-2-methylbenzamide
• Benzamide, N-(5-acetyl-4-methyl-2-thiazolyl)-2-methyl-
• 303126-91-2
• AB00596225-02
• AKOS001036827
• HMS2654I16
• N-(5-acetyl-4-methyl-2-thiazolyl)-2-methylbenzamide
• CHEMBL1566844
• SR-01000400804-1
• SMR000354491
• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylbenzamide
• MLS001018278
• CHEBI:121403
• F0060-0036
• SR-01000400804
• Q27209943
• Z29870362

• Inchi： 1S/C14H14N2O2S/c1-8-6-4-5-7-11(8)13(18)16-14-15-9(2)12(19-14)10(3)17/h4-7H,1-3H3,(H,15,16,18)
• InChI Key： OTEXMVRSMNKYFS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(C(C)=O)S1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 274.07759887g/mol
• Monoisotopic Mass: 274.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• pka: 7.02±0.50(Predicted)